Cas no 817-76-5 (methyl 3-chlorobutyrate)

• Product name: methyl 3-chlorobutyrate
• CAS No: 817-76-5
• MF: C₅H₉O₂Cl
• MW: C5H9ClO2
• CID: 861685
• PubChem ID: 79111

methyl 3-chlorobutyrate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chlorobutyrate
• methyl 3-chlorobutanoate
• (+-)-3-Chlor-buttersaeure-methylester
• 2-chloropropyl methyl ester
• 3-Chlorobutanoic acid methyl ester
• 3-chloro-butyric acid methyl ester
• Butanoic acid,3-chloro-,methyl ester
• CH3CHClCH2C(O)OCH3
• AKOS006283791
• ss-Chlorbuttersauremethylester
• SCHEMBL3864832
• HDQHWBXUKZBPDN-UHFFFAOYSA-N
• Butanoic acid, 3-chloro-, methyl ester
• 817-76-5
• BETA-CHLORO-N-BUTYRIC ACID METHYL ESTER
• DTXSID301002133

• Inchi： InChI=1S/C5H9ClO2/c1-4(6)3-5(7)8-2/h4H,3H2,1-2H3
• InChI Key： HDQHWBXUKZBPDN-UHFFFAOYSA-N
• SMILES： CC(CC(=O)OC)Cl

Computed Properties

• Exact Mass: 136.02900
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.17680